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Compound of Interest

Compound Name: Ethylestrenol

Cat. No.: B1671647

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ethylestrenol. The following procedural steps,
personal protective equipment (PPE) recommendations, and disposal plans are designed to
ensure safe operational handling and minimize exposure risk. Ethylestrenol is a synthetic
anabolic-androgenic steroid and should be handled as a potent compound.

Summary of Quantitative Data

While a specific Occupational Exposure Limit (OEL) for Ethylestrenol has not been
established, it is prudent to handle it as a potent pharmaceutical compound. The following table
summarizes key data for Ethylestrenol.
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Parameter

Value

Source

Chemical Name

(8R,9S,10R,13S,14S,17S)-17-
ethyl-13-methyl-
2,3,6,7,8,9,10,11,12,13,14,15,
16,17-tetradecahydro-1H-
cyclopenta[a]phenanthren-17-

ol

N/A

CAS Number

965-90-2

N/A

Molecular Formula

C20H320

N/A

Molecular Weight

288.5 g/mol

N/A

Primary Hazards

Irritant, Health Hazard

N/A

GHS Hazard Statements

H302, H312, H332 (Harmful if
swallowed, in contact with skin,
or if inhaled), H351 (Suspected
of causing cancer), H360 (May
damage fertility or the unborn
child)

N/A

GHS Precautionary
Statements

P260 (Do not breathe
dust/fume/gas/mist/vapors/spr
ay), P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301+P310 (IF SWALLOWED:
Immediately call a POISON
CENTER or doctor/physician),
P302+P352 (IF ON SKIN:
Wash with plenty of soap and
water), P307+P311 (IF
exposed: Call a POISON
CENTER or doctor/physician)

N/A

Operational and Disposal Plans
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The following are step-by-step procedures for the safe handling of Ethylestrenol from receipt
to disposal.

Designated Area and Engineering Controls

o Designated Area: All work with Ethylestrenol should be conducted in a designated area,
such as a fume hood or a containment ventilated enclosure (CVE), to minimize the risk of
exposure to personnel.

o Ventilation: Ensure adequate ventilation to control airborne dust or aerosols. Local exhaust
ventilation is preferred over general dilution ventilation.

o Access Control: Access to the designated area should be restricted to authorized personnel
who have received appropriate training.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the final barrier against exposure. The following PPE is
mandatory when handling Ethylestrenol:
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PPE Category Specification

Double gloving with chemically resistant gloves

(e.g., nitrile rubber) is required. The outer glove
Hand Protection should be removed and disposed of as

hazardous waste immediately after handling the

compound.

i A disposable, solid-front lab coat or gown with
Body Protection _ N
long sleeves and tight-fitting cuffs.

Safety glasses with side shields are the
) minimum requirement. For procedures with a
Eye/Face Protection ) ) ) )
risk of splashing, a face shield should be worn in

addition to safety glasses.

For handling powders or when there is a risk of
) ) aerosol generation, a NIOSH-approved
Respiratory Protection ) ) ]
respirator (e.g., an N95 or higher) is

recommended.

Step-by-Step Handling Procedures

o Preparation: Before handling Ethylestrenol, ensure the designated area is clean and all
necessary equipment, including PPE and waste disposal containers, is readily available.

e Donning PPE: Put on all required PPE in the correct order (gown, inner gloves, eye
protection, respirator if needed, outer gloves).

e Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Ethylestrenol within a
fume hood or a ventilated balance enclosure to prevent dust inhalation. Use tools and
techniques that minimize dust generation.

e Solution Preparation: When preparing solutions, add the solid Ethylestrenol to the solvent
slowly to avoid splashing.

o Post-Handling: After handling is complete, decontaminate all surfaces and equipment with an
appropriate solvent. Remove outer gloves and dispose of them in the designated hazardous
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waste container.

Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Wash hands thoroughly with soap and water after removing all PPE.

Spill Management

Evacuate: In the event of a spill, evacuate the immediate area.
Secure: Restrict access to the spill area.

Clean-up: Personnel involved in the clean-up must wear appropriate PPE, including
respiratory protection. For solid spills, gently cover with an absorbent material to avoid
raising dust, then carefully scoop into a labeled, sealed container. For liquid spills, absorb
with an inert material and place in a sealed container.

Decontaminate: Thoroughly clean and decontaminate the spill area.

Disposal Plan

Ethylestrenol is a controlled substance and hazardous waste. All waste materials must be

disposed of according to federal, state, and local regulations.

Waste Segregation: All materials contaminated with Ethylestrenol (e.g., gloves, vials,
absorbent materials) must be segregated from other laboratory waste.[1][2][3]

Waste Containers: Use dedicated, clearly labeled, leak-proof, and puncture-resistant
containers for hazardous drug waste.[1][2][3] Sharps should be placed in a designated
sharps container for hazardous drug waste.

Disposal of Unused Product: Unused or expired Ethylestrenol must not be disposed of in
the trash or sewer. It must be disposed of as a controlled substance hazardous waste,
typically through a licensed reverse distributor.[4]

Record Keeping: Maintain accurate records of the disposal of all controlled substances,
including Ethylestrenol.

Experimental Protocols
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Detailed experimental protocols should be developed and reviewed by the institution's
environmental health and safety department. These protocols should incorporate the safety

and handling procedures outlined in this guide.

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Ethylestrenol.
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Preparation Waste Disposal

1. Prepare Designated Area Dispose of Contaminated PPE & Materials

2. Don Full PPE Dispose of Unused Product via Reverse Distributor

Handling (in FUme Hood/CVE)

3. Weigh/Aliquot Solid

4. Prepare Solution —

Cleanup & Devcontamination

5. Decontaminate Surfaces

l

6. Doff PPE

l

7. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Ethylestrenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1671647?utm_src=pdf-custom-synthesis
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/product/b1671647#personal-protective-equipment-for-handling-ethylestrenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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